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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)propan-1-amine

Cat. No.: B1294436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Piperidin-1-yl)propan-1-amine, also known as 1-(3-Aminopropyl)piperidine, is a diamine

compound with potential applications in pharmaceutical and chemical synthesis. Its molecular

structure, featuring a piperidine ring and a primary amine connected by a propyl chain, imparts

specific physicochemical characteristics that are crucial for its handling, reaction optimization,

and potential biological activity. This document provides a comprehensive overview of the key

physical properties of 3-(Piperidin-1-yl)propan-1-amine, supported by generalized

experimental protocols for their determination.

Core Physical Properties
The physical properties of 3-(Piperidin-1-yl)propan-1-amine are summarized in the table

below. These values are compiled from various chemical databases and supplier

specifications.
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Property Value Units

Molecular Formula C₈H₁₈N₂ -

Molecular Weight 142.24 g/mol

Appearance Colorless to pale yellow liquid -

Boiling Point 215.0 ± 8.0 °C at 760 mmHg

Density 0.9 ± 0.1 g/cm³

Refractive Index 1.480 -

Flash Point 77.9 ± 13.6 °C

Solubility

Generally soluble in polar

solvents like water and

alcohols.

-

LogP (Octanol-Water Partition

Coefficient)
0.91 -

Experimental Protocols for Physical Property
Determination
While specific experimental documentation for 3-(Piperidin-1-yl)propan-1-amine is not

publicly available, the following are detailed, standard methodologies for determining the key

physical properties of liquid amines.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of small quantities of a liquid.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating mantle or Bunsen burner, and heat transfer fluid (e.g., mineral oil).

Procedure:
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A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube filled with a heat transfer fluid, ensuring the rubber

band or wire is above the liquid level.

The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in

the capillary tube will be expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. At this point, heating is discontinued.

As the apparatus cools, the bubbling will slow and eventually stop. The moment the liquid

is drawn back into the capillary tube, the temperature is recorded. This temperature is the

boiling point of the liquid.

Density Measurement (Vibrating Tube Densitometer)
Density is the mass per unit volume of a substance. A vibrating tube densitometer provides

highly accurate density measurements for liquids.

Apparatus: Vibrating tube densitometer, syringe for sample injection.

Procedure:

The instrument is calibrated using fluids of known density, typically dry air and deionized

water.

The sample, 3-(piperidin-1-yl)propan-1-amine, is injected into the U-shaped oscillating

tube within the instrument using a syringe.

The instrument measures the change in the oscillation frequency of the tube when filled

with the sample. This frequency is directly related to the density of the liquid.
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The temperature of the sample cell is precisely controlled by the instrument.

The density value is then calculated by the instrument's software and displayed.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance.

Apparatus: Abbe refractometer, light source (typically a sodium lamp), dropper, and a

constant temperature water bath.

Procedure:

The refractometer is calibrated using a standard with a known refractive index, such as

distilled water.

A few drops of the liquid sample are placed on the surface of the measuring prism using a

dropper.

The illuminating prism is closed and locked.

The temperature is controlled by circulating water from a constant temperature bath

through the prisms.

While looking through the eyepiece, the handwheel is adjusted until the boundary between

the light and dark fields is centered on the crosshairs.

If a colored band is visible, the dispersion correction knob is adjusted to produce a sharp,

achromatic borderline.

The refractive index is read directly from the instrument's scale.

Solubility Assessment
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For a liquid amine, its solubility in various solvents is a key characteristic.
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Apparatus: Test tubes, vortex mixer (optional), a range of solvents (e.g., water, ethanol,

diethyl ether, hexane).

Procedure:

A small, measured amount of 3-(piperidin-1-yl)propan-1-amine (e.g., 0.1 mL) is added to

a test tube.

A measured volume of the solvent (e.g., 2 mL) is added to the test tube.

The mixture is agitated vigorously (e.g., by flicking the test tube or using a vortex mixer)

for a set period.

The mixture is then allowed to stand and is observed for homogeneity. If the liquid forms a

single, clear phase, it is considered soluble. If two distinct layers are present or the mixture

is cloudy, it is considered insoluble or partially soluble.

This process is repeated with a variety of polar and non-polar solvents to determine the

solubility profile.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a liquid

chemical compound like 3-(Piperidin-1-yl)propan-1-amine.
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Caption: Workflow for Physical Property Characterization.

Conclusion
This technical guide provides essential physical property data for 3-(Piperidin-1-yl)propan-1-
amine and outlines the standard experimental methodologies for their determination. A

thorough understanding of these properties is fundamental for the effective and safe use of this

compound in research and development, particularly within the pharmaceutical and chemical

industries. The provided workflow offers a systematic approach to the physical characterization

of similar liquid amine compounds.

To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-(Piperidin-1-
yl)propan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294436#3-piperidin-1-yl-propan-1-amine-physical-
properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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